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Compound of Interest

Compound Name: GUB03385

Cat. No.: B15603051 Get Quote

Essential guidance for the safe management and disposal of the investigational drug

GUB03385, also known as Tinlarebant, in a laboratory setting. This document provides

procedural steps for disposal, safety protocols, and an overview of the compound's mechanism

of action for researchers, scientists, and drug development professionals.

Immediate Safety and Disposal Plan
GUB03385, or Tinlarebant, requires careful handling and adherence to specific disposal

protocols to ensure laboratory safety and environmental protection. As a solid organic

compound with limited aqueous solubility, it should not be disposed of via standard laboratory

drains or as regular solid waste.

Step-by-Step Disposal Procedure
The recommended method for the disposal of GUB03385 is through incineration by a licensed

professional waste disposal service.[1]

Preparation for Disposal:

Ensure all personnel handling the waste are equipped with appropriate Personal

Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.

GUB03385 waste should be segregated from other laboratory waste streams.

Packaging Waste:
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Collect solid GUB03385 waste in a designated, clearly labeled, and sealed container.

For solutions containing GUB03385, absorb the liquid with a non-reactive absorbent

material.

Incineration Protocol:

The primary disposal method involves dissolving or mixing the material with a combustible

solvent.[1]

This mixture should then be burned in a chemical incinerator equipped with an afterburner

and scrubber to ensure complete combustion and neutralization of any hazardous

byproducts.[1]

Regulatory Compliance:

All disposal activities must be conducted in accordance with prevailing country, federal,

state, and local regulations.[1]

Maintain detailed records of the disposal process.

Operational Handling and Safety
Adherence to good laboratory practices is essential when working with GUB03385 to minimize

exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
Eye Protection: Wear safety glasses with side-shields or goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Body Protection: A lab coat should be worn at all times.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid powder to avoid dust formation.
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Decontamination Procedures
Equipment: Decontaminate surfaces and equipment by scrubbing with alcohol.[1] For

general laboratory equipment, a thorough cleaning to remove visible material, followed by

disinfection with an appropriate agent, is recommended.

Spills: In case of a spill, prevent further leakage if safe to do so. Absorb solutions with a

liquid-binding material like diatomite.[1] Collect solid spills carefully to avoid creating dust.[1]

Place all contaminated materials in a suitable, closed container for disposal.[1]

Personnel: In case of skin contact, wash thoroughly with soap and water. If inhaled, move to

fresh air. If in eyes, rinse cautiously with water for several minutes.[1]

Quantitative Data
The following table summarizes the available quantitative data for GUB03385 (Tinlarebant).

Property Value

Chemical Formula C₂₁H₂₁F₅N₄O₂

Molecular Weight 456.41 g/mol

Physical State Solid

Water Solubility Low

Storage Temperature Powder: -20°C (3 years), 4°C (2 years)

In solvent: -80°C (6 months), -20°C (1 month)

Mechanism of Action: RBP4 Signaling Pathway
GUB03385 (Tinlarebant) is an antagonist of Retinol Binding Protein 4 (RBP4). It works by

disrupting the interaction between RBP4 and retinol (Vitamin A), thereby reducing the transport

of retinol to the eye. This mechanism is crucial in the context of certain retinal diseases where

the accumulation of toxic vitamin A byproducts contributes to disease progression.
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GUB03385 (Tinlarebant) Mechanism of Action
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Caption: GUB03385 inhibits the RBP4-mediated transport of retinol to the eye.

Experimental Protocols
While specific, detailed experimental protocols for the handling and use of GUB03385 are not

widely published outside of clinical trial documentation, the following provides a general

workflow for an in vitro RBP4 antagonist assay based on its known mechanism of action.
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Experimental Workflow: In Vitro RBP4 Antagonist Assay

Prepare Reagents:
- GUB03385 (Tinlarebant) solution

- Recombinant RBP4
- Labeled Retinol

Incubate GUB03385 with RBP4

Add Labeled Retinol

Incubate to allow binding

Measure Bound vs. Unbound
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- Determine IC50 of GUB03385

- Compare to control
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Caption: Workflow for assessing GUB03385's ability to inhibit retinol binding to RBP4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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